Cas no 478043-52-6 (2-[Benzyl(methyl)amino]-N-{[3-(4-chlorophenyl)-1,2-oxazol-5-yl]methyl}acetamide)

• Product Name: 2-[Benzyl(methyl)amino]-N-{[3-(4-chlorophenyl)-1,2-oxazol-5-yl]methyl}acetamide
• CAS No: 478043-52-6
• MF: C₂₀H₂₀ClN₃O₂
• MW: 369.844703674316
• CID: 5737118
• PubChem ID: 1477198
• Update Time: 2023-11-10

2-[Benzyl(methyl)amino]-N-{[3-(4-chlorophenyl)-1,2-oxazol-5-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[BENZYL(METHYL)AMINO]-N-([3-(4-CHLOROPHENYL)-5-ISOXAZOLYL]METHYL)ACETAMIDE
• 2-[benzyl(methyl)amino]-N-{[3-(4-chlorophenyl)-1,2-oxazol-5-yl]methyl}acetamide
• Acetamide, N-[[3-(4-chlorophenyl)-5-isoxazolyl]methyl]-2-[methyl(phenylmethyl)amino]-
• AKOS005092734
• 4N-396S
• 2-[benzyl(methyl)amino]-N-[[3-(4-chlorophenyl)-1,2-oxazol-5-yl]methyl]acetamide
• Bionet1_003522
• HMS578M04
• 478043-52-6
• 2-[benzyl(methyl)amino]-N-{[3-(4-chlorophenyl)-5-isoxazolyl]methyl}acetamide
• 2-[Benzyl(methyl)amino]-N-{[3-(4-chlorophenyl)-1,2-oxazol-5-yl]methyl}acetamide

• Inchi： 1S/C20H20ClN3O2/c1-24(13-15-5-3-2-4-6-15)14-20(25)22-12-18-11-19(23-26-18)16-7-9-17(21)10-8-16/h2-11H,12-14H2,1H3,(H,22,25)
• InChI Key： QKPZJIIDDXPRRF-UHFFFAOYSA-N
• SMILES： C(NCC1ON=C(C2=CC=C(Cl)C=C2)C=1)(=O)CN(C)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 369.124
• Monoisotopic Mass: 369.124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Density: 1.237±0.06 g/cm3(Predicted)
• Boiling Point: 581.4±50.0 °C(Predicted)
• pka: 13.97±0.46(Predicted)